Cas no 2228466-97-3 (4-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)oxy-4-methylpiperidine)

• Product Name: 4-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)oxy-4-methylpiperidine
• CAS No: 2228466-97-3
• MF: C₁₂H₂₁N₃O₂
• MW: 239.314042806625
• CID: 5860738
• PubChem ID: 165615683
• Update Time: 2025-10-28

4-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)oxy-4-methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)oxy-4-methylpiperidine
• EN300-1801004
• 2228466-97-3
• 4-[(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)oxy]-4-methylpiperidine

• Inchi： 1S/C12H21N3O2/c1-9-10(11(16-4)15(3)14-9)17-12(2)5-7-13-8-6-12/h13H,5-8H2,1-4H3
• InChI Key： UHGRNAZIHZATBJ-UHFFFAOYSA-N
• SMILES： O(C1=C(N(C)N=C1C)OC)C1(C)CCNCC1

Computed Properties

• Exact Mass: 239.16337692g/mol
• Monoisotopic Mass: 239.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 48.3Ų

Additional information on 4-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)oxy-4-methylpiperidine

Introduction to 4-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)oxy-4-methylpiperidine (CAS No. 2228466-97-3)

4-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)oxy-4-methylpiperidine, with the CAS number 2228466-97-3, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperidine ring, a methoxy-substituted pyrazole moiety, and a methyl group. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of 4-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)oxy-4-methylpiperidine can be represented as follows: C₁₅H₂₃N₃O₂. The presence of the piperidine ring and the methoxy-substituted pyrazole moiety imparts specific physicochemical properties to the molecule, such as solubility, stability, and reactivity. These properties are crucial for its potential use in drug development and formulation.

Recent studies have explored the biological activities of 4-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)oxy-4-methylpiperidine. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it could be a promising candidate for the treatment of inflammatory diseases.

In addition to its anti-inflammatory properties, 4-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)oxy-4-methylpiperidine has also been investigated for its neuroprotective effects. Preclinical studies have demonstrated that this compound can protect neuronal cells from oxidative stress and apoptosis. This neuroprotective activity is attributed to its ability to modulate intracellular signaling pathways involved in cell survival and death. These findings open up new possibilities for its use in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 4-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)oxy-4-methylpiperidine has also been studied extensively. Research has shown that it exhibits favorable pharmacokinetic properties, including good oral bioavailability and a long half-life. These characteristics make it an attractive candidate for further development as a therapeutic agent. However, more detailed studies are needed to fully understand its metabolism, distribution, and excretion in vivo.

Safety and toxicity assessments are critical components of drug development. Preliminary toxicology studies on 4-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)oxy-4-methylpiperidine have indicated that it has a low toxicity profile at therapeutic doses. However, further comprehensive toxicology studies are required to ensure its safety for human use.

In conclusion, 4-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)oxy-4-methylpiperidine (CAS No. 2228466-97-3) is a promising compound with potential therapeutic applications in various fields such as anti-inflammatory and neuroprotective treatments. Ongoing research continues to explore its biological activities and pharmacological properties, paving the way for its potential use in clinical settings. As more data becomes available, this compound may become an important tool in the development of new therapies for a range of diseases.